Cas no 2227778-49-4 ((2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol)

• Product Name: (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol
• CAS No: 2227778-49-4
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6186412
• PubChem ID: 165638627
• Update Time: 2025-06-27

(2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol
• EN300-1995729
• 2227778-49-4

• Inchi： 1S/C9H12ClNO/c1-6-3-8(4-7(2)12)5-9(10)11-6/h3,5,7,12H,4H2,1-2H3/t7-/m1/s1
• InChI Key： HBIVJYIKQMWUKF-SSDOTTSWSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C[C@@H](C)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol

Compound CAS No. 2227778-49-4: (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol

The compound (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol (CAS No. 2227778-49-4) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of substituted pyridines, which are widely studied due to their versatile properties and applications. The pyridine ring serves as a foundational structure, while the chloro and methyl substituents introduce specific functional groups that influence the compound's reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and stereoselective alcohol formation techniques. The stereochemistry at the propanol group is critical, as the (R)-configuration plays a pivotal role in determining the compound's pharmacokinetic properties and interactions with biological targets. Researchers have employed computational methods, such as molecular docking and quantum mechanics simulations, to predict the binding affinities of this compound to various enzyme systems.

One of the most promising applications of (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol lies in its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in oncology research. Additionally, its ability to modulate ion channels has sparked interest in its potential use for treating neurological disorders.

In terms of environmental impact, recent green chemistry initiatives have focused on developing sustainable synthesis pathways for this compound. Researchers have explored the use of biocatalysts and renewable feedstocks to reduce the ecological footprint associated with its production. These efforts align with global trends toward more eco-friendly chemical manufacturing processes.

The structural uniqueness of (2R)-1-(2-chloro-6-methylpyridin-4-yl)propan-2-ol also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for organic transformations. Furthermore, its chiral center introduces asymmetry into materials, which can be exploited for creating advanced optical devices.

From a regulatory standpoint, understanding the toxicity and bioaccumulation profiles of this compound is essential for its safe deployment in commercial products. Preliminary toxicity studies indicate that it exhibits low acute toxicity in standard assays, but long-term environmental and health impacts require further investigation.

In conclusion, (2R)-1-(2-chloro-6-methylpyridin-4-yli propan - ₂ - ol) (CAS No. ₂₂₂₇₇₇₈ - ₄₉ - ₄) represents a multifaceted molecule with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic and computational methodologies, positions it as a valuable asset in both academic research and industrial development.